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Get Quote

Solubility Data and Properties

The table below summarizes the known chemical properties and available solvent information for 3-O-

Methylellagic acid.
Property Value / Information Source | Context
Molecular C15H808 [1]1[2]
Formula
Molecular Weight  316.22 g/mol [2]

Predicted Boiling
Point

Predicted Density

Predicted pKa

Recommended
Solvent

734.3+60.0 °C

1.840+0.06 g/cm?3

5.49+0.20

DMSO

[2]

2]

[2]

A supplier indicates stock solutions can be
prepared in DMSO [3].
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Property Value / Information Source | Context
Reported 2 mg/mL (6.06 mM) in DMSO, This data is for the closely related compound
Solubility requiring ultrasonication [3]. 3,3'-Di-O-methylellagic acid, which has a very

similar structure [3].

Experimental Workflow for Solvent Screening

Due to the lack of comprehensive public data, you may need to perform empirical testing. The following

workflow, inspired by advanced solvent screening methodologies, outlines a systematic approach. [4]
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Detailed Methodology

¢ Select Solvent Candidates:

o Standard Laboratory Solvents: Begin with DMSO, methanol, ethanol, and acetone. DMSO is
a strong candidate due to its high polarity and known use with similar compounds. [3]
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o Novel Solvents: Consider Deep Eutectic Solvents (DES). Research shows that tailor-made
DES, like choline chloride-ethanol amine, can be highly effective for extracting structurally
similar polyphenolic compounds. [4]

Prepare Test Solutions:

[¢]

Weigh a fixed, small amount (e.g., 1 mg) of 3-O-Methylellagic acid.
Add a measured volume of solvent to achieve a target concentration (e.g., 1 mg/mL).

[¢]

[e]

Use ultrasonication (as noted in supplier data) and vortex mixing to facilitate dissolution. [3]
Record the time and conditions required for dissolution.

o

Conduct Solubility Assessment:

o Visual Inspection: After a set period, check for undissolved material or precipitation.
o Spectrophotometric Analysis: For quantitative results, use techniques like UV-Vis
spectroscopy to measure the concentration of the compound in solution accurately.

Evaluate Stability and Bioactivity:

o Store prepared solutions and re-check for precipitation over 24-48 hours.

o If the compound is intended for a biological assay, test the solvent compatibility with your assay
system (e.g., ensure the solvent does not exceed 1% v/v in cell culture media to avoid
cytotoxicity).

Optimize and Scale-up:

o For the most promising solvents, fine-tune parameters like temperature and extraction time.
Techniques like Response Surface Methodology (RSM) can systematically optimize these
parameters for maximum yield. [4]

Frequently Asked Questions

Q1: What is the first solvent I should try to dissolve 3-O-Methylellagic acid? Al: Based on supplier
information for related compounds, DMSO is the most recommended starting point. Prepare stock solutions

at 2-10 mg/mL with the aid of ultrasonication. [3]

Q2: The compound isn't dissolving well in my standard solvents. What are some advanced

alternatives? A2: Consider using Deep Eutectic Solvents (DES). Computational methods like COSMO-RS
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can predict the most effective DES formulations for specific compounds, as demonstrated in the efficient

extraction of polyphenols from natural sources. [4]

Q3: How can I increase the yield of 3-O-Methylellagic acid in an extraction process? A3: After selecting
a suitable solvent, optimize the process parameters. Ultrasound-assisted extraction can significantly
improve yield. Further optimization of variables like ultrasound time, power, and temperature using

Response Surface Methodology (RSM) has been shown to dramatically increase total phenol content in

extracts. [4]

Troubleshooting Guide

Problem Possible Cause Suggested Solution

Low Solubility Solvent polarity mismatch. Screen a wider range of solvents, including
DES. [4]

Precipitation in "Salting out" upon dilution Use a more dilute stock, ensure final solvent

Assay Buffer of stock solution. concentration in assay is <0.5-1.0%.

Unclear Solution Colloidal suspension or Filter the solution through a 0.22 pum syringe

micro-precipitates.

Suspected Light or temperature
Degradation sensitivity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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